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Cat. No.: B1166798 Get Quote

Disclaimer: The following protocols are generalized methods for aging resin-based adhesive

specimens. These have been synthesized from various studies on materials similar to resin-

based adhesives. Researchers should adapt and validate these protocols for their specific

Bondlite product and intended application.

Introduction
The long-term performance and durability of bonded assemblies are critical for ensuring the

safety and efficacy of many products. Environmental factors such as temperature, humidity,

and chemical exposure can significantly impact the integrity of the adhesive bond over time.[1]

Therefore, it is essential to subject bonded specimens to artificial aging protocols to simulate

long-term service conditions and predict their performance. These application notes provide

detailed protocols for various laboratory aging methods applicable to Bondlite-bonded

specimens.

The primary mechanisms of degradation in adhesive joints include plasticization,

hydration/swelling, microcracking, and weakening of the adhesive-adherend interface due to

environmental factors.[2] Accelerated aging is a common practice to simulate these effects in a

shorter timeframe by using elevated temperatures, humidity, or chemical concentrations.[3]

Thermal Aging (Thermocycling)
Thermal cycling is a widely used method to simulate the thermal stresses experienced by

bonded joints due to temperature fluctuations in their service environment.[4] This process can
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induce micro-cracking and degradation of the bond interface.

Experimental Protocol
Specimen Preparation: Prepare Bondlite-bonded specimens according to the

manufacturer's instructions. Ensure complete curing of the adhesive before commencing the

aging protocol.

Thermocycling Apparatus: Utilize a thermocycling machine with two water baths maintained

at different temperatures.

Cycling Parameters:

Temperature Range: A common temperature range is 5°C to 55°C.[4][5]

Dwell Time: The time the specimen remains in each water bath. A dwell time of 20-30

seconds is frequently used, though longer times may be necessary for larger specimens to

ensure the core temperature is reached.[4][5]

Transfer Time: The time taken to move the specimen between the two baths. This should

be minimized.

Number of Cycles: The total number of cycles can vary depending on the desired level of

aging. Common cycle counts range from 5,000 to 20,000 cycles.[5][6] For example,

studies have shown significant decreases in bond strength after 5,000 thermocycles.[7]

Post-Aging Evaluation: After completion of the thermocycling protocol, remove the

specimens and store them in distilled water at 37°C for 24 hours before conducting

mechanical testing (e.g., shear bond strength, tensile bond strength).

Experimental Workflow for Thermal Aging
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Workflow for the thermal aging protocol.

Humidity Aging (Hydrothermal Aging)
Humidity aging is crucial for evaluating the effect of moisture on the bond strength, as water

can act as a plasticizer and lead to hydrolytic degradation of the adhesive and the interface.[1]

[8]
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Experimental Protocol
Specimen Preparation: Prepare and cure Bondlite-bonded specimens as per the standard

procedure.

Aging Environment:

Water Immersion: Submerge the specimens in distilled water or artificial saliva at a

constant temperature, typically 37°C, to simulate oral conditions.[9] Aging durations can

range from 24 hours to several months.[8][10]

Controlled Humidity: Place the specimens in an environmental chamber with controlled

temperature and relative humidity (RH). A common condition is 82°C and 85% RH.[11] It is

important to maintain a constant relative humidity, as changes can affect the moisture

content within the polymer.[12]

Duration: The duration of aging can vary from a few days to over a year. For example,

studies have evaluated bond strength after 6 and 12 months of storage in artificial saliva.[8]

[10]

Post-Aging Evaluation: Following the aging period, perform mechanical tests to assess the

retention of bond strength.

Data on Humidity Aging Effects on Bond Strength
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Adhesive
Type

Aging
Condition

Duration

Initial
Bond
Strength
(MPa)

Aged
Bond
Strength
(MPa)

Percent
Decrease

Referenc
e

Self-

adhesive

resin

cement

Artificial

Saliva at

37°C

6 months ~15.5 ~11.5 ~25.8% [10]

Universal

resin

cement

Artificial

Saliva at

37°C

6 months ~22.0 ~20.0 ~9.1% [10]

Glass

ionomer

cement

Water at

37°C
12 months ~8.0 ~7.0 ~12.5% [8]

Self-

adhesive

resin

cement

Water at

37°C
12 months ~10.0 ~6.0 ~40.0% [8]

Chemical Aging
Chemical aging protocols are designed to assess the resistance of the bonded joint to various

chemical environments it might encounter during its service life. For dental applications, this

often involves exposure to acidic solutions.

Experimental Protocol
Specimen Preparation: Prepare and cure Bondlite-bonded specimens.

Chemical Solutions:

Artificial Saliva: A commonly used medium for dental applications.[10][13]

Citric Acid: To simulate acidic food and beverage exposure. A typical protocol involves

immersion in a citric acid solution for a specified period.[13]
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Other Chemicals: Depending on the application, other chemicals such as solvents, acids,

and bases may be used.[14] It is crucial to test for the specific chemical environment the

bonded joint will be exposed to.[14]

Exposure Conditions:

Temperature: Typically maintained at 37°C for dental applications.

Duration: Can range from 24 hours to several months. One study evaluated the effects of

storage in citric acid for 180 days.[13]

Post-Aging Evaluation: After exposure, rinse the specimens with distilled water and proceed

with mechanical testing.

Logical Relationship of Factors in Chemical Aging

Influencing Factors

Outcome

Chemical Agent

Bond Degradation

Concentration

Temperature

Exposure Time
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Factors influencing chemical degradation of bonded specimens.
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Accelerated Artificial Aging (AAA)
AAA protocols combine multiple environmental stressors, such as UV light, temperature, and

humidity, to simulate the overall aging process in an accelerated manner.[15] This method is

particularly useful for evaluating the color stability and surface hardness of materials.[16]

Experimental Protocol
Specimen Preparation: Prepare and cure Bondlite-bonded specimens.

AAA Chamber: Use an accelerated aging chamber capable of controlling UV irradiation,

temperature, and humidity.

Exposure Cycle: A typical cycle might involve alternating periods of UV exposure and

condensation at a controlled temperature. For example, a cycle could consist of 4 hours of

UV exposure followed by 4 hours of condensation.[5]

Duration: The total exposure time can vary. For instance, some studies have used 100 hours

of xenon light exposure.[5]

Post-Aging Evaluation: After the AAA protocol, evaluate properties such as color change

(using a spectrophotometer), surface hardness, and bond strength.[15][16]

Data on Accelerated Aging Effects on Color Stability
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Resin
Cement
Type

Aging
Condition

Duration
Color
Change
(ΔE)

Perceptible
Change

Reference

Light-cured

Xenon light,

5000

thermocycles

100 hours 1.11 No [5]

Dual-cured

Xenon light,

5000

thermocycles

100 hours 3.56 Yes [5]

Porcelite

cement

Accelerated

Aging
179 hours Not specified

No (one

exception)
[17]

3M cement
Accelerated

Aging
179 hours Not specified

Yes (5 of 6

shades)
[17]

Summary of Key Considerations for Aging
Protocols

Material Specificity: The choice of aging protocol and parameters should be tailored to the

specific type of Bondlite adhesive and the substrates being bonded.

Application Environment: The aging conditions should simulate the actual service

environment as closely as possible.[9]

Control Specimens: Always include a control group of un-aged specimens for baseline

comparison.

Multiple Aging Methods: Employing a combination of different aging methods can provide a

more comprehensive understanding of the long-term performance of the bonded joint.[9]

Mechanical Testing: Post-aging evaluation should include appropriate mechanical tests to

quantify the degradation of bond strength and other relevant properties. Common tests

include shear bond strength and microtensile bond strength tests.[18][19]
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By following these detailed protocols, researchers, scientists, and drug development

professionals can effectively evaluate the long-term durability and performance of Bondlite-

bonded specimens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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